Cas no 697305-92-3 (Benzene, 4-(chloromethyl)-2-nitro-1-(trifluoromethoxy)-)

• Product Name: Benzene, 4-(chloromethyl)-2-nitro-1-(trifluoromethoxy)-
• CAS No: 697305-92-3
• MF: C₈H₅ClF₃NO₃
• MW: 255.578411817551
• CID: 4150484
• PubChem ID: 58723942
• Update Time: 2025-04-24

Benzene, 4-(chloromethyl)-2-nitro-1-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-(chloromethyl)-2-nitro-1-(trifluoromethoxy)-
• 697305-92-3
• SCHEMBL5913357
• 3-Nitro-4-(trifluoromethoxy)benzyl chloride
• 4-(chloromethyl)-2-nitro-1-(trifluoromethoxy)benzene

• Inchi： 1S/C8H5ClF3NO3/c9-4-5-1-2-7(16-8(10,11)12)6(3-5)13(14)15/h1-3H,4H2
• InChI Key： VELIOZBSVANETN-UHFFFAOYSA-N
• SMILES： C1(OC(F)(F)F)=CC=C(CCl)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 254.9910052Da
• Monoisotopic Mass: 254.9910052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers